Cas no 61728-31-2 (4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
• CAS No: 61728-31-2
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 468259
• PubChem ID: 71392852
• Update Time: 2025-04-19

4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
• DTXSID60814640
• 61728-31-2

• Inchi： 1S/C13H10F3NO3/c1-8-10(12(18)19-7-13(14,15)16)11(17-20-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： FNEXLACXAXQSKU-UHFFFAOYSA-N
• SMILES： FC(COC(C1=C(C)ON=C1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 285.0613
• Monoisotopic Mass: 285.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33